4-Chloro-3-(5-chloro-2-methoxyphenyl)benzoic acid, 95%

• IUPAC Name: 4-chloro-3-(5-chloro-2-methoxyphenyl)benzoic acid
• InChI: InChI=1S/C14H10Cl2O3/c1-19-13-5-3-9(15)7-11(13)10-6-8(14(17)18)2-4-12(10)16/h2-7H,1H3,(H,17,18)
• InChI Key: JCPIYVDBCYAJKV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C2=C(C=CC(=C2)C(=O)O)Cl
• Molecular Formula: C14H10Cl2O3
• DSSTOX Substance ID: DTXSID00691114
• Molecular Weight: 297.1 g/mol
• CAS No.: 1261981-01-4

Description

4-Chloro-3-(5-chloro-2-methoxyphenyl)benzoic acid (4-CMB), also known as 4-chloro-3-methoxybenzoic acid, is a synthetic compound with a wide range of applications in the field of scientific research. It is a white crystalline solid with a melting point of 144-146°C and a boiling point of 207-208°C. 4-CMB is a widely used reagent in the synthesis of various organic compounds and has been used in the synthesis of a variety of pharmaceuticals and other compounds. 4-CMB is also used in the synthesis of polymers, such as polyamides, polyesters, and polyurethanes.

Scientific Research Applications

4-CMB has a wide range of applications in scientific research. It is used as a reagent in the synthesis of various organic compounds and has been used in the synthesis of a variety of pharmaceuticals and other compounds. 4-CMB is also used in the synthesis of polymers, such as polyamides, polyesters, and polyurethanes. In addition, 4-CMB has been used in the synthesis of various other compounds, such as dyes, pigments, and fluorescent probes.

Mechanism of Action

4-CMB is an aromatic compound with a conjugated system of double bonds. This structure allows 4-CMB to undergo a variety of reactions, including nucleophilic substitution, electrophilic addition, and condensation reactions. 4-CMB can also form complexes with other molecules, such as metal ions, which can be used in catalytic reactions.
Biochemical and Physiological Effects
4-CMB has been studied for its potential biochemical and physiological effects. Studies have shown that 4-CMB has antioxidant activity and can scavenge free radicals, which may be beneficial in the prevention of oxidative damage. 4-CMB has also been shown to inhibit the activity of certain enzymes, such as lipoxygenase and cyclooxygenase, which are involved in the biosynthesis of inflammatory mediators.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-CMB in lab experiments is its availability. 4-CMB is a commercially available reagent and is relatively inexpensive. Additionally, 4-CMB is stable and can be stored for long periods of time. However, 4-CMB is a hazardous material and should be handled with care. In addition, 4-CMB is a strong acid and should be handled with appropriate protective equipment.

Future Directions

The potential applications of 4-CMB in scientific research are vast. Future research could focus on the use of 4-CMB in the synthesis of more complex organic compounds, such as peptides and proteins. Additionally, further research could be conducted to explore the potential biochemical and physiological effects of 4-CMB and its potential therapeutic applications. Finally, further research could focus on the development of more efficient and cost-effective methods for the synthesis of 4-CMB.

Synthesis Methods

The synthesis of 4-CMB can be achieved by the reaction of 4-chlorobenzoic acid with 5-chloro-2-methoxyphenylmagnesium bromide. The reaction is carried out in a solvent such as dichloromethane, and the product is purified by recrystallization. The product can also be prepared by the reaction of 4-chlorobenzoic acid with 5-chloro-2-methoxyphenylmagnesium chloride in the presence of a base such as pyridine.